
4-Bromo-2-methoxy-6-methylaniline safety data
sheet (SDS) and handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-Bromo-2-methoxy-6-

methylaniline

Cat. No.: B1311259 Get Quote

Technical Guide: Safety and Handling of 4-
Bromo-2-methoxy-6-methylaniline
Disclaimer: No specific Safety Data Sheet (SDS) for 4-Bromo-2-methoxy-6-methylaniline
(CAS No. 348169-39-1) is publicly available. This guide is compiled from data on structurally

analogous compounds and should be used as a reference for trained professionals. A thorough

risk assessment should be conducted before handling this chemical.

This technical guide provides a comprehensive overview of the safety and handling

precautions for 4-Bromo-2-methoxy-6-methylaniline, aimed at researchers, scientists, and

professionals in drug development. The information is extrapolated from the safety data of

closely related chemical analogs.

Hazard Identification and Classification
Based on analogous compounds, 4-Bromo-2-methoxy-6-methylaniline is anticipated to be

harmful if swallowed, in contact with skin, or if inhaled. It is also expected to cause skin and

serious eye irritation, and may cause respiratory irritation.

Table 1: GHS Hazard Classification of Analogous Compounds
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Compound Name GHS Hazard Statements

4-Bromo-2-methoxyaniline

H302 (Harmful if swallowed), H317 (May cause

an allergic skin reaction), H411 (Toxic to aquatic

life with long lasting effects)[1]

4-Bromo-2-methylaniline

H302 (Harmful if swallowed), H312 (Harmful in

contact with skin), H315 (Causes skin irritation),

H319 (Causes serious eye irritation), H332

(Harmful if inhaled)[2]

4-Bromo-N,N-dimethylaniline

H302 + H312 + H332 (Harmful if swallowed, in

contact with skin or if inhaled), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation)

2,6-Dibromo-p-toluidine

Harmful if swallowed, Harmful in contact with

skin, Causes skin irritation, Causes serious eye

irritation, Harmful if inhaled, May cause

respiratory irritation[3]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 4-Bromo-2-
methoxy-6-methylaniline and its analogs.

Table 2: Physical and Chemical Properties
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Property
4-Bromo-2-
methoxy-6-
methylaniline

4-Bromo-2-
methoxyanilin
e

4-Bromo-2-
methylaniline

4-Bromo-N,N-
dimethylanilin
e

CAS Number 348169-39-1[4] 59557-91-4[1] 583-75-5[2] 586-77-6

Molecular

Formula
C₈H₁₀BrNO C₇H₈BrNO[1] C₇H₈BrN[2] C₈H₁₀BrN

Molecular Weight 216.08 g/mol 202.05 g/mol [1] 186.05 g/mol [2] 200.08 g/mol

Appearance Not specified

White to light

gray to light

yellow powder to

crystal

Red brown

powder solid
Not specified

Melting Point Not specified 57.0 to 61.0 °C 57-59 °C 52 - 54 °C

Boiling Point Not specified Not specified 240 °C[5] 264 °C

Solubility Not specified
Soluble in

Methanol
Not specified Not specified

Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.

Safe Handling Protocol
A logical workflow for handling aromatic amines like 4-Bromo-2-methoxy-6-methylaniline is

essential.
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Caption: Workflow for Safe Handling of Aromatic Amines.

Storage Conditions
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep away from

incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

glasses with side shields.[7]

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.[7]

Skin and Body Protection
Flame-resistant lab coat worn

over personal clothing.

Protects skin from accidental

spills.[7]

Respiratory Protection

Use in a certified chemical

fume hood. If not sufficient, a

NIOSH/MSHA approved

respirator may be necessary.

[7]

Prevents inhalation of dust or

aerosols.

The following diagram illustrates the decision-making process for PPE selection.
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Start
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Small Scale (<1g)

Yes
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Yes
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Caption: PPE Selection Workflow for Handling Aromatic Amines.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration.[3]

Skin Contact

Immediately wash with plenty of soap and water

while removing all contaminated clothing and

shoes.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[3]

Ingestion
Do NOT induce vomiting. Clean mouth with

water.[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area. Wear appropriate PPE as outlined in Section 4.

Ensure adequate ventilation. Avoid breathing dust.

Environmental Precautions: Prevent entry into drains, surface water, or groundwater.[8]

Methods for Cleaning Up: For dry spills, sweep up or vacuum the material and place it in a

sealed container for disposal. Avoid generating dust.[9] For liquid spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container for disposal.[8]

Toxicological Information
Specific toxicological data for 4-Bromo-2-methoxy-6-methylaniline is not available. The

information below is based on analogous compounds.

Table 5: Summary of Toxicological Hazards of Analogs
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Hazard Description

Acute Toxicity
Harmful if swallowed, by skin contact, or by

inhalation.[7]

Skin Corrosion/Irritation Causes skin irritation.[6]

Serious Eye Damage/Irritation Causes serious eye irritation.[6]

Respiratory or Skin Sensitization May cause an allergic skin reaction.[1]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[6]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.[6]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not allow product to reach sewage system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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